N-(5-Amino-2-methoxyphenyl)-2-(4-methylphenoxy)-acetamide

• IUPAC Name: N-(5-amino-2-methoxyphenyl)-2-(4-methylphenoxy)acetamide
• InChI: InChI=1S/C16H18N2O3/c1-11-3-6-13(7-4-11)21-10-16(19)18-14-9-12(17)5-8-15(14)20-2/h3-9H,10,17H2,1-2H3,(H,18,19)
• InChI Key: KCUAVUGCFWFXCK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)OCC(=O)NC2=C(C=CC(=C2)N)OC
• Molecular Formula: C16H18N2O3
• Molecular Weight: 286.33 g/mol

Description

N-(5-Amino-2-methoxyphenyl)-2-(4-methylphenoxy)-acetamide, also known as AMPA, is a synthetic compound that is widely used in scientific research. It is a potent agonist of the AMPA receptor, a ligand-gated ion channel found in the central nervous system, and is used to study the effects of AMPA receptor activation in a variety of biological systems. AMPA has been used to study the effects of neuronal excitation, synaptic plasticity, and learning and memory. It has also been used to study the effects of AMPA receptor activation on neurodegenerative diseases, such as Alzheimer’s and Parkinson’s diseases.

Scientific Research Applications

Green Synthesis

A novel Pd/C catalyst was used for the hydrogenation of N-(3-nitro-4-methoxyphenyl)acetamide to N-(3-amino-4-methoxyphenyl)acetamide, highlighting a green synthesis approach. This process is significant for the production of azo disperse dyes, showcasing an environmentally friendly method for generating important chemical intermediates (Zhang Qun-feng, 2008).

Polymer Chemistry

Research on polymers with pharmacological activity involved the synthesis of N-(4-methacryloyloxyphenyl), 2-(4-methoxyphenyl) acetamide (OM), a methacrylic derivative. This work contributes to the development of macromolecules supporting pharmacological residues, indicating applications in drug delivery systems and medical materials (J. S. Román & A. Gallardo, 1992).

Drug Synthesis and Evaluation

The synthesis and evaluation of compounds for their potential as imaging probes for 5-HT2A receptors, and as selective β3-adrenergic receptor agonists, demonstrate the application of acetamide derivatives in the development of new pharmaceuticals. These studies underline the importance of such compounds in creating diagnostic tools and treatments for various conditions (J. Prabhakaran et al., 2006); (T. Maruyama et al., 2012).

Chemical Synthesis and Mechanism

Studies on the chemoselective acetylation of 2-aminophenol and the synthesis of novel acetamide derivatives provide insights into chemical synthesis mechanisms and kinetics. These findings are valuable for the synthesis of intermediates in pharmaceuticals and agrochemicals, showcasing the role of acetamide derivatives in facilitating complex chemical reactions (Deepali B Magadum & G. Yadav, 2018); (P. Rani et al., 2016).

Photoluminescence Materials

The immobilization of N-(2-Amino-phenyl)-2-{2-[(2-amino-phenylcarbamoyl)-methoxy]-phenoxy}-acetamide on carbon nanotubes to create europium (III) complexes illustrates the application of acetamide derivatives in developing new photoluminescent materials. This research contributes to advancements in materials science, particularly in creating components for optical devices and sensors (Xiao Feng Li et al., 2011).